Cas no 1314916-48-7 (4-(Chloromethyl)-1-propan-2-ylimidazole)

4-(Chloromethyl)-1-propan-2-ylimidazole structure
1314916-48-7 structure
Product Name:4-(Chloromethyl)-1-propan-2-ylimidazole
CAS No:1314916-48-7
MF:C7H11ClN2
MW:158.628640413284
CID:2135136
Update Time:2023-08-04

4-(Chloromethyl)-1-propan-2-ylimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-1-isopropyl-1H-imidazole
    • 4-(chloromethyl)-1-(propan-2-yl)-1H-imidazole
    • 4-(Chloromethyl)-1-propan-2-ylimidazole
    • Inchi: 1S/C7H11ClN2/c1-6(2)10-4-7(3-8)9-5-10/h4-6H,3H2,1-2H3
    • InChI Key: XQKASJLMYBQYEO-UHFFFAOYSA-N
    • SMILES: ClCC1=CN(C=N1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Topological Polar Surface Area: 17.8
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